Cas no 2138342-25-1 (4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine)

• Product Name: 4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine
• CAS No: 2138342-25-1
• MF: C₉H₁₁BrN₂O
• MW: 243.100441217422
• CID: 5941740
• PubChem ID: 165471676
• Update Time: 2025-06-11

4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-803013
• 4-bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine
• 2138342-25-1
• 4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine

• Inchi： 1S/C9H11BrN2O/c1-4-13-6(2)8-5-9(10)12-7(3)11-8/h5H,2,4H2,1,3H3
• InChI Key： POEFULUSJSWZAA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=C)OCC)=NC(C)=N1

Computed Properties

• Exact Mass: 242.00548g/mol
• Monoisotopic Mass: 242.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35Ų

Additional information on 4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine

Recent Advances in the Study of 4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine (CAS: 2138342-25-1)

The compound 4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine (CAS: 2138342-25-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its brominated pyrimidine core and ethoxyethenyl substituent, has shown promising potential as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

One of the key areas of research involving 4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound make it a valuable building block for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyrimidine-based inhibitors targeting EGFR (Epidermal Growth Factor Receptor), a protein often implicated in non-small cell lung cancer. The study reported that derivatives of this compound exhibited enhanced binding affinity and selectivity, paving the way for further preclinical evaluations.

In addition to its applications in oncology, 4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine has also been explored for its antiviral properties. A recent preprint on bioRxiv highlighted its potential as a precursor for compounds targeting RNA-dependent RNA polymerase (RdRp) of SARS-CoV-2. The study utilized computational docking and molecular dynamics simulations to predict the binding modes of synthesized derivatives, suggesting that these molecules could disrupt viral replication. Experimental validation of these findings is currently underway, with preliminary results indicating moderate inhibitory activity in vitro.

The synthetic versatility of 4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine has been further demonstrated in methodologies developed for its functionalization. A 2022 paper in Organic Letters detailed a palladium-catalyzed cross-coupling reaction that enables the introduction of diverse aryl and heteroaryl groups at the bromine position. This method expands the chemical space accessible for drug discovery campaigns, allowing researchers to rapidly generate libraries of analogs for biological screening. The study also emphasized the compound's stability under various reaction conditions, making it a robust scaffold for medicinal chemistry applications.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine. Issues such as metabolic stability and oral bioavailability have been noted in early-stage drug candidates. However, ongoing research aims to address these limitations through structural modifications, such as the incorporation of fluorine atoms or the development of prodrug strategies. A collaborative effort between academic and industrial researchers, as reported in a 2023 review in Chemical Reviews, is actively exploring these avenues to enhance the clinical translatability of these compounds.

In conclusion, 4-Bromo-6-(1-ethoxyethenyl)-2-methylpyrimidine (CAS: 2138342-25-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibitors to antiviral agents, supported by recent studies highlighting its synthetic utility and biological activity. Future research will likely focus on overcoming pharmacokinetic challenges and advancing lead compounds into preclinical development, solidifying its role in modern drug discovery.